Cas no 81539-57-3 (2-Chloro-1-(4-hexylphenyl)ethan-1-one)

• Product name: 2-Chloro-1-(4-hexylphenyl)ethan-1-one
• CAS No: 81539-57-3
• MF: C₁₄H₁₉OCl
• MW: 238.75306
• CID: 730382
• PubChem ID: 2404806

2-Chloro-1-(4-hexylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(4-hexylphenyl)-
• 2-chloro-1-(4-hexylphenyl)ethanone
• 2-CHLORO-1-(4-HEXYL-PHENYL)-ETHANONE
• AKOS000115579
• 81539-57-3
• DTXSID30368529
• 2-ETHYLHEXANOICACIDN-BUTYLESTER
• EN300-02045
• 2-chloro-1-(4-hexylphenyl)ethan-1-one
• CHEMBL236339
• Z56896210
• BDBM18855
• alpha-chloro ketone, 8c
• 2-Chloro-1-(4-hexylphenyl)ethan-1-one

• MDL： MFCD03970383
• Inchi： InChI=1S/C14H19ClO/c1-2-3-4-5-6-12-7-9-13(10-8-12)14(16)11-15/h7-10H,2-6,11H2,1H3
• InChI Key： NRDFSKDVRCHYDS-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC=C(C=C1)C(=O)CCl

Computed Properties

• Exact Mass: 238.11200
• Monoisotopic Mass: 238.112443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.032
• Boiling Point: 346°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.51
• PSA: 17.07000
• LogP: 4.23090

2-Chloro-1-(4-hexylphenyl)ethan-1-one Security Information

2-Chloro-1-(4-hexylphenyl)ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%